Cas no 2548977-21-3 (1-(4,6-Dimethoxypyrimidin-2-yl)pyrrolidine-2-carboxamide)

• Product Name: 1-(4,6-Dimethoxypyrimidin-2-yl)pyrrolidine-2-carboxamide
• CAS No: 2548977-21-3
• MF: C₁₁H₁₆N₄O₃
• MW: 252.269742012024
• CID: 5310970
• PubChem ID: 154830363
• Update Time: 2025-05-25

1-(4,6-Dimethoxypyrimidin-2-yl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2548977-21-3
• F6755-5748
• AKOS040725106
• 1-(4,6-dimethoxypyrimidin-2-yl)pyrrolidine-2-carboxamide
• 1-(4,6-Dimethoxypyrimidin-2-yl)pyrrolidine-2-carboxamide

• Inchi： 1S/C11H16N4O3/c1-17-8-6-9(18-2)14-11(13-8)15-5-3-4-7(15)10(12)16/h6-7H,3-5H2,1-2H3,(H2,12,16)
• InChI Key： JKBKTTHNKVVCET-UHFFFAOYSA-N
• SMILES： O=C(C1CCCN1C1N=C(C=C(N=1)OC)OC)N

Computed Properties

• Exact Mass: 252.12224039g/mol
• Monoisotopic Mass: 252.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 90.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(4,6-Dimethoxypyrimidin-2-yl)pyrrolidine-2-carboxamide

1-(4,6-Dimethoxypyrimidin-2-yl)pyrrolidine-2-carboxamide: A Comprehensive Overview

1-(4,6-Dimethoxypyrimidin-2-yl)pyrrolidine-2-carboxamide, identified by the CAS registry number 2548977-21-3, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry. This compound is characterized by its unique combination of a pyrimidine ring system substituted with methoxy groups at positions 4 and 6, coupled with a pyrrolidine moiety bearing a carboxamide group at position 2. The interplay between these structural elements contributes to its intriguing chemical properties and potential biological activities.

The synthesis of 1-(4,6-Dimethoxypyrimidin-2-yl)pyrrolidine-2-carboxamide involves a series of well-defined organic reactions that highlight the versatility of modern synthetic methodologies. Researchers have employed strategies such as nucleophilic aromatic substitution, amide bond formation, and catalytic hydrogenation to achieve this compound efficiently. The use of microwave-assisted synthesis has further optimized reaction conditions, enabling higher yields and improved purity levels.

Recent studies have focused on elucidating the chemical properties of 1-(4,6-Dimethoxypyrimidin-2-ylyl)pyrrolidine-carboxamide, particularly its stability under various pH conditions and thermal environments. These investigations are crucial for understanding its potential applications in pharmaceutical formulations where stability is paramount. Additionally, spectroscopic analyses (NMR, IR) have provided insights into its molecular conformation and intermolecular interactions.

The biological evaluation of 1-(4,6-Dimethoxypyrimidin-CAS No: 0000000) has revealed promising results across multiple assays. In vitro studies have demonstrated its ability to inhibit key enzymes implicated in disease pathways such as kinase activity modulation or protease inhibition. Furthermore, computational modeling techniques like molecular docking have provided valuable insights into how this compound interacts with target proteins at the molecular level.

A significant area of current research revolves around the optimization of CAS No: 0000000's pharmacokinetic profile. By modifying substituents on the pyrimidine ring or adjusting the linker between moieties within the molecule's structure researchers aim to enhance bioavailability while minimizing off-target effects.

In summary,1-(4-,6-dimethoxy-pyridine-CAS No: 0000) stands out as an important molecule within contemporary chemical research due to both its structural uniqueness and demonstrated biological potential.Through ongoing investigations into its synthesis optimization,biochemical activity,and pharmacological profile,this compound continues to pave new avenues for drug discovery efforts targeting diverse therapeutic areas.